Cas no 7059-23-6 (N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride)

• Product Name: N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride
• CAS No: 7059-23-6
• MF: C₅H₁₄Cl₂N₈
• MW: 257.12425661087
• MDL: MFCD00012581
• CID: 975379
• PubChem ID: 9570252
• Update Time: 2025-07-09

N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3''-(1-methylethane-1,2-diylidene)dicarbazamidine dihydrochloride
• 3,3'-(1-methylethane-1,2-diylidene)dicarbazamidine dihydrochloride
• Guanidine, 1,1'-[(methylethanediylidene)dinitrilo]di-, dihydrochloride, monohydrate
• AI3-50536
• Guanidine, 1,1'-((methylethanediylidene)dinitrilo)di-, dihydrochloride
• Hydrazinecarboximidamide, 2,2'-(1-methyl-1,2-ethanediylidene)bis-, dihydrochloride (9CI)
• Methyl glyoxal bis(amidinohydrazone) dihydrochloride
• Methylglyoxal bis(guanylhydrazone) dihydrochloride
• MGGH
• Mitoguazone dihydrochloride
• Mitoguazone HCl
• NSC 32946
• UNII-NNI098FX5Q
• N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride
• mitoguazone hydrochloride
• mitoguazone.2HCl
• EN300-198035
• MITOGUAZONE DIHYDROCHLORIDE [MI]
• CHEBI:78028
• [(1E,2E)-propane-1,2-diylidenedi(2E)hydrazin-1-yl-2-ylidene]bis(iminomethanaminium) dichloride
• 38167-21-4
• 2-[(E)-[(1E)-1-(diaminomethylidenehydrazinylidene)propan-2-ylidene]amino]guanidine;dihydrochloride
• 1,1'-((METHYLETHANEDIYLIDENE)DINITRILO)DIGUANIDINE DIHYDROCHLORIDE
• NSC-69432
• 1-{[1-(carbamimidamidoimino)propan-2-ylidene]amino}guanidinedihydrochloride
• MITOGUAZONE DIHYDROCHLORIDE [MART.]
• AKOS024328424
• N-{[1-(CARBAMIMIDAMIDOIMINO)PROPAN-2-YLIDENE]AMINO}GUANIDINE DIHYDROCHLORIDE
• PYRUVALDEHYDE BIS(AMIDINOHYDRAZONE) DIHYDROCHLORIDE
• 2,2'-(Propane-1,2-diylidene)bis(hydrazinecarboximidamide) dihydrochloride
• (2E,2'E)-2,2'-(1E,2E)-propane-1,2-diylidenedihydrazinecarboximidamide dihydrochloride
• Methyl GAG
• 2,2'-(1-METHYL-1,2-ETHANEDIYLIDENE)BIS(HYDRAZINECARBOXIMIDAMIDE DIHYDROCHLORIDE
• Methylglyoxal bis(amidinohydrazone) dihydrochloride
• NNI098FX5Q
• 7059-23-6
• SCHEMBL430492
• MITOGUAZONE DIHYDROCHLORIDE [WHO-DD]

• MDL： MFCD00012581
• Inchi： 1S/C5H12N8.2ClH/c1-3(11-13-5(8)9)2-10-12-4(6)7;;/h2H,1H3,(H4,6,7,12)(H4,8,9,13);2*1H/b10-2+,11-3+;;
• InChI Key： VVTBQCXLZQYGQE-PVTAQEPXSA-N
• SMILES： Cl.Cl.N(=C(/C=N/N=C(\N)/N)\C)\N=C(/N)\N

Computed Properties

• Exact Mass: 256.07222
• Monoisotopic Mass: 220.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2

Experimental Properties

• Boiling Point: 436.6°C at 760 mmHg
• Flash Point: 217.8°C
• PSA: 148.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

Additional information on N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride

N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride (CAS No. 7059-23-6): An Overview

N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride (CAS No. 7059-23-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a guanidine derivative with a complex structure that includes a carbamimidamidoimino moiety and a propan-2-ylideneamino group. The dihydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The structural complexity of N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride contributes to its unique biological properties. Guanidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of this compound in modulating specific biological pathways, which could have significant implications for the treatment of various diseases.

One of the key areas of research involving N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride is its antimicrobial activity. Several studies have demonstrated that this compound exhibits potent antibacterial and antifungal properties against a wide range of pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride effectively inhibited the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest that this compound could be a valuable addition to the arsenal of antimicrobial agents, particularly in the context of increasing antibiotic resistance.

In addition to its antimicrobial properties, N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride has shown promise in neurological disorders. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence neurotransmitter systems makes N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride an intriguing candidate for further investigation in neuropharmacology.

The pharmacokinetic profile of N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride has also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, which allows for sustained therapeutic effects. These characteristics make it an attractive option for developing oral formulations for chronic conditions.

Furthermore, the safety profile of N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new pharmaceutical agent, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride (CAS No. 7059-23-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmacology. As further studies continue to elucidate its mechanisms of action and clinical potential, N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine dihydrochloride may play a significant role in addressing unmet medical needs in various fields.